N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide

• IUPAC Name: N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide
• InChI: InChI=1S/C7H12N2O5/c8-6(10)4-14-9-7(11)5-3-12-1-2-13-5/h5H,1-4H2,(H2,8,10)(H,9,11)
• InChI Key: QLEZBWWWJZTUAL-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CO1)C(=O)NOCC(=O)N
• Molecular Formula: C7H12N2O5
• Molecular Weight: 204.18 g/mol

Description

N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide, also known as AOD-9604, is a synthetic peptide that has been extensively researched for its potential therapeutic applications. It is a modified form of growth hormone-releasing factor (GRF) that has been shown to promote fat loss and improve metabolic function without affecting growth hormone levels.

Mechanism of Action

N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide works by stimulating the breakdown of stored fat in adipose tissue. It does this by activating lipolysis, the process by which triglycerides are broken down into free fatty acids and glycerol. N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide also increases the uptake of glucose by muscle tissue, which helps to improve insulin sensitivity and glucose metabolism.
Biochemical and Physiological Effects:
N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide has been shown to have several biochemical and physiological effects. It promotes fat loss by increasing lipolysis and reducing the uptake of fatty acids into adipose tissue. N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide also improves insulin sensitivity and glucose metabolism by increasing the uptake of glucose by muscle tissue. Additionally, N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide has several advantages for lab experiments. It is a stable and easily synthesized peptide that can be administered orally or via injection. N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide also has a low toxicity profile and is well tolerated by animals and humans. However, there are some limitations to using N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide in lab experiments. It has a short half-life and may require frequent dosing to maintain therapeutic levels. Additionally, the effects of N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide may vary depending on the species and strain of animal used.

Future Directions

There are several future directions for research on N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide. One area of interest is the potential use of N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide in the treatment of obesity and metabolic disorders. Further studies are needed to determine the optimal dosing and duration of treatment for these conditions. Another area of interest is the potential use of N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide in sports performance and recovery. Studies have shown that N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide may improve exercise performance and reduce muscle damage. However, more research is needed to fully understand the effects of N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide on sports performance. Finally, future research may focus on developing more stable and longer-acting forms of N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide to improve its therapeutic potential.
In conclusion, N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide is a synthetic peptide that has been extensively researched for its potential therapeutic applications. It promotes fat loss, improves metabolic function, and has anti-inflammatory and antioxidant effects. N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide has several advantages for lab experiments, but also has some limitations. Future research may focus on the potential use of N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide in the treatment of obesity and metabolic disorders, sports performance and recovery, and developing more stable and longer-acting forms of the peptide.

Synthesis Methods

N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide is synthesized using solid-phase peptide synthesis (SPPS) technology. The process involves the assembly of amino acids in a specific sequence on a solid support, followed by cleavage and purification. The final product is a white crystalline powder that is soluble in water.

Scientific Research Applications

N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to promote fat loss and improve metabolic function in animal models and humans. N-(2-amino-2-oxoethoxy)-1,4-dioxane-2-carboxamide has also been investigated for its potential use in the treatment of obesity, diabetes, and other metabolic disorders.